Cas no 136587-13-8 (Spermine NONOate)

• Product Name: Spermine NONOate
• CAS No: 136587-13-8
• MF: C₁₀H₂₆N₆O₂
• MW: 262.352441310883
• CID: 153712
• PubChem ID: 135412725
• Update Time: 2025-06-11

Spermine NONOate Chemical and Physical Properties

Names and Identifiers

• N'-(3-Aminopropyl)-N'-(4-((3-aminopropyl)amino)butyl)-N-hydroxynitrous hydrazide
• SPERMINE NONOATE
• Spermine Bis (Nitric Oxide) Adduct
• 1,3-Propanediamine,N1-[4-[1-(3-aminopropyl)-2-hydroxy-2-nitrosohydrazinyl]butyl]-
• N-[3-aminopropyl-[4-(3-aminopropylamino)butyl]amino]-N-hydroxynitrous amide
• Spermine NONOate, SPER
• SPER/NO
• SCHEMBL448089
• N-(4-(1-(3-Aminopropyl)-2-hydroxy-2-nitrosohydrazino)butyl)-1,3-propanediamine
• Bio1_000481
• A936515
• SR-01000597364
• N-[4-[1-(3-Aminopropyl)-2-hydroxy-2-nitrosohydrazino]butyl]-1,3-propanediamine
• 136587-13-8
• spermine-nitric oxide
• CCRIS 4091
• SR-01000597364-1
• SPER-NO
• NOC-22
• Tocris-1135
• [[3-aminopropyl-[4-(3-aminopropylamino)butyl]amino]-oxo-ammonio]-hydroxy-azanide
• J-006871
• 1,3-Propanediamine, N-(4-(1-(3-aminopropyl)-2-hydroxy-2-nitrosohydrazino)butyl)-N-(4-(1-(3-Aminopropyl)-2-hydroxy-2-nitrosohydrazino)butyl)-
• 1-(3-Aminopropyl)-1-(4-((3-aminopropyl)amino)butyl)-3-hydroxytriazane 2-oxide
• Bio1_001459
• Bio1_000970
• (z)-1-[N-[3-aminopropyl]-N-[4-(3-aminopropylammonio)butyl]-amino]diazen-1-ium-1,2-diolate
• NCGC00025025-01
• 1,3-Propanediamine, N1-[4-[1-(3-aminopropyl)-2-hydroxy-2-nitrosohydrazinyl]butyl]-
• SR-01000597364-2
• NSC634217
• AKOS022190406
• DTXSID00159840
• (Z)-[3-aminopropyl-[4-(3-aminopropylamino)butyl]amino]-hydroxyimino-oxidoazanium
• spermine-NONOate
• NOC 22
• MS-23703
• Spermine NONOate

• Inchi： 1S/C10H26N6O2/c11-5-3-8-13-7-1-2-9-15(10-4-6-12)16(18)14-17/h13,17H,1-12H2/b16-14-
• InChI Key： STVYBUMQUAJDER-PEZBUJJGSA-N
• SMILES： [O-]/[N+](=N\O)/N(CCCN)CCCCNCCCN

Computed Properties

• Exact Mass: 262.21200
• Monoisotopic Mass: 262.211724
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 120

Experimental Properties

• Color/Form: Crystalline body
• Density: 1.0879 (rough estimate)
• Melting Point: 105-107°C
• Boiling Point: 405.6°C (rough estimate)
• Flash Point: 211.1 °C
• Refractive Index: 1.7000 (estimate)
• Solubility: methanol: ≥1mg/mL
• PSA: 120.21000
• LogP: 1.43490
• Solubility: Not determined
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Spermine NONOate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： 22-24/25
• Storage Condition：-20°C
• Safety Term：S22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Catalysts and Inorganic Chemicals Inorganic Compounds Acid
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Spermine NONOate

Research Brief on Spermine NONOate (136587-13-8): Recent Advances and Applications in Chemical Biology and Medicine

Spermine NONOate (CAS: 136587-13-8) is a well-characterized nitric oxide (NO) donor compound that has garnered significant attention in chemical biology and medical research due to its ability to release NO in a controlled manner. NO is a critical signaling molecule involved in various physiological and pathological processes, including vasodilation, immune response, and neurotransmission. Recent studies have explored the therapeutic potential of Spermine NONOate in cardiovascular diseases, cancer therapy, and antimicrobial applications, leveraging its unique chemical properties and biological activity.

A recent study published in the Journal of Medicinal Chemistry investigated the stability and NO-release kinetics of Spermine NONOate under physiological conditions. The researchers utilized high-performance liquid chromatography (HPLC) and chemiluminescence detection to quantify NO release, demonstrating that Spermine NONOate exhibits a half-life of approximately 39 minutes at 37°C and pH 7.4. This predictable release profile makes it a valuable tool for studying NO-mediated processes in vitro and in vivo.

In the context of cardiovascular research, Spermine NONOate has been employed to study endothelial dysfunction and hypertension. A 2023 study in Circulation Research highlighted its role in restoring endothelial function in animal models of atherosclerosis. The compound's ability to mimic endogenous NO production helped researchers elucidate the mechanisms underlying vascular homeostasis and identify potential therapeutic targets for cardiovascular diseases.

Another groundbreaking application of Spermine NONOate is in cancer therapy, where its NO-releasing properties are being harnessed to induce apoptosis in tumor cells. A recent preprint on bioRxiv detailed how Spermine NONOate, in combination with checkpoint inhibitors, enhanced the efficacy of immunotherapy in murine models of melanoma. The study reported a significant reduction in tumor growth and improved survival rates, suggesting that NO donors could synergize with existing immunotherapies to overcome resistance mechanisms.

Beyond its therapeutic potential, Spermine NONOate is also being explored for its antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated its efficacy against biofilm-forming bacteria, such as Pseudomonas aeruginosa. The researchers found that Spermine NONOate disrupted biofilm integrity and potentiated the activity of conventional antibiotics, offering a promising strategy to combat antibiotic-resistant infections.

In summary, Spermine NONOate (136587-13-8) continues to be a versatile and valuable tool in chemical biology and medical research. Its well-characterized NO-release kinetics, coupled with its diverse applications in cardiovascular, oncological, and antimicrobial research, underscore its importance in advancing our understanding of NO biology and developing novel therapeutic interventions. Future studies are expected to further optimize its delivery mechanisms and explore its potential in combination therapies.